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Abstract

This technical guide provides a detailed overview of 2-aminomalonamide, a key
pharmaceutical intermediate. It covers its chemical identity, including its CAS number and
synonyms, and presents its physicochemical properties in a clear, tabular format. Detailed
experimental protocols for its synthesis are provided, offering researchers reproducible
methods. While direct biological activity and specific signaling pathways for 2-
aminomalonamide are not extensively documented in current literature, this guide discusses its
crucial role as a precursor in the synthesis of bioactive molecules, particularly imidazole
derivatives. The document includes a workflow diagram for a common synthesis route to aid in
laboratory application.

Chemical Identity and Properties

2-Aminomalonamide is a propanediamide derivative with a central amino group. Its unique
structure makes it a valuable building block in organic synthesis.

CAS Number and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 62009-47-6 to 2-
aminomalonamide.[1] Researchers and suppliers may also refer to it by several synonyms, as
detailed in Table 1.
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Table 1: Synonyms for 2-Aminomalonamide

Synonym Reference(s)
Aminomalonamide [2]
2-Aminopropanediamide [3]
AMinoMalonaMid [2]
2-amino-malonic acid diamide [2]
Propanediamide, 2-amino- [2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-aminomalonamide is presented in Table
2, providing essential data for experimental design and execution.

Table 2: Physicochemical Properties of 2-Aminomalonamide

Property Value Reference(s)
Molecular Formula CsH7Ns0:2 [1]

Molecular Weight 117.11 g/mol [1]
Appearance Orange to brown solid powder [4]

Melting Point 180-185 °C [5]

Boiling Point (est.) 410.1 £ 40.0 °C at 760 mmHg [5]

Density (est.) 1.399 + 0.06 g/cm?3 [41[6]

Soluble in Dimethylformamide
Solubility (DMF), Dimethyl sulfoxide
(DMSO), and Water

2-8°C, in a dark place under
Storage Temperature ] [4][6]
an inert atmosphere
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Experimental Protocols: Synthesis of 2-
Aminomalonamide

2-Aminomalonamide is primarily used as a pharmaceutical intermediate.[4][6] Several methods
for its synthesis have been documented, with two prominent examples detailed below.

Synthesis from Diethyl 2-Aminomalonate

This method involves the ammonolysis of diethyl 2-aminomalonate.

Experimental Protocol:

 Dissolve 15 g of diethyl 2-aminomalonate in 30 mL of methanol at room temperature.
 To this solution, add 200 mL of aqueous ammonia dropwise.

e Heat the reaction mixture to 45 °C and stir for 8 hours.

 After the reaction is complete, cool the solution to 5 °C and continue stirring for 1 hour.
e The resulting solid precipitate is collected by filtration.

e The final product is an off-white solid of 2-aminomalonamide.[7]

Note: A similar yield can be obtained by using a saturated solution of ammonia gas in methanol
instead of aqueous ammonia.[7]

Synthesis from a 2-Chloromalonate Precursor

This patented method describes the synthesis of 2-aminomalonamide from a 2-chloromalonate
precursor and ammonium carbonate.

Experimental Protocol:
e Mix the 2-chloromalonate precursor with water.
e Add ammonium carbonate to the mixture.

e Heat the reaction to a temperature between 50-60 °C for 6-8 hours.
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Following the initial reaction, further heat the mixture to a temperature below 70 °C to
decompose any unreacted ammonium carbonate.

Concentrate the reaction solution.

Cool the concentrated solution to induce crystallization.

Collect the crystals by filtration and dry to obtain 2-aminomalonamide.[8]

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 2-aminomalonamide

from a 2-chloromalonate precursor.

Decomposition of
excess NH:(CO2): (<70°C)

2_Chloromalonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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